Cas no 93670-09-8 (ethyl 10-methyl-2-oxo-2H,8H-pyrano[3,2-g]chromene-3-carboxylate)

• Product name: ethyl 10-methyl-2-oxo-2H,8H-pyrano[3,2-g]chromene-3-carboxylate
• CAS No: 93670-09-8
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 1981519
• PubChem ID: 175551

ethyl 10-methyl-2-oxo-2H,8H-pyrano[3,2-g]chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 10-methyl-2-oxo-2H,8H-pyrano[3,2-g]chromene-3-carboxylate
• 2H,8H-Benzo(1,2-b:5,4-b')dipyran-3-carboxylic acid, 10-methyl-2-oxo-, ethyl ester
• Ethyl 10-methyl-2-oxo-2H,8H-benzo(1,2-b:5,4-b')dipyran-3-carboxylate
• ethyl 10-methyl-2-oxo-8H-pyrano[3,2-g]chromene-3-carboxylate
• 93670-09-8
• DTXSID70239522

• Inchi： InChI=1S/C16H14O5/c1-3-19-15(17)12-8-11-7-10-5-4-6-20-13(10)9(2)14(11)21-16(12)18/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： HFDWEAXQUXWBII-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC2=CC3=C(C(=C2OC1=O)C)OCC=C3

Computed Properties

• Exact Mass: 286.084
• Monoisotopic Mass: 286.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 464.9°C at 760 mmHg
• Flash Point: 208.3°C
• Refractive Index: 1.594

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins